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Compound of Interest

Compound Name: 2-Chloropyridine-3-sulfonamide

Cat. No.: B1315039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Chloropyridine-3-sulfonamide in organic solvents. Due to a lack of specific quantitative data

in publicly available literature, this document focuses on providing a framework for researchers

to determine the solubility of this compound. It includes a general experimental protocol for

solubility determination, a discussion of expected solubility based on related compounds, and a

proposed synthesis workflow. This guide is intended to be a valuable resource for scientists

and professionals engaged in the research and development of pharmaceuticals and related

chemical entities.

Introduction
2-Chloropyridine-3-sulfonamide is a heterocyclic compound of interest in medicinal

chemistry and drug discovery due to the prevalence of the sulfonamide functional group in a

wide range of therapeutic agents. Understanding its solubility in various organic solvents is a

critical first step in its development, impacting formulation, purification, and various analytical

procedures. This guide aims to provide a foundational understanding of the solubility of 2-
Chloropyridine-3-sulfonamide, acknowledging the current limitations in available data and

offering practical approaches to its determination.
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Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloropyridine-3-sulfonamide is

presented in Table 1. These properties can influence the compound's solubility behavior.

Property Value Reference

CAS Number 38025-93-3 [1]

Molecular Formula C₅H₅ClN₂O₂S [1]

Molecular Weight 192.62 g/mol [1]

Appearance Solid (presumed)

Melting Point Not available

pKa Not available

Solubility Data
As of the date of this publication, specific quantitative solubility data for 2-Chloropyridine-3-
sulfonamide in common organic solvents is not available in the peer-reviewed literature.

However, qualitative information for a related isomer, 4-Chloropyridine-3-sulfonamide, indicates

that it is slightly soluble in dimethyl sulfoxide (DMSO) and methanol[2]. While this suggests that

2-Chloropyridine-3-sulfonamide may also exhibit some solubility in polar aprotic and polar

protic solvents, experimental verification is essential.

To facilitate future research, a template for recording experimentally determined solubility data

is provided in Table 2.
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Organic
Solvent

Chemical
Formula

Polarity
Solubility (g/L)
at 25°C

Observations

Methanol CH₃OH Polar Protic

Ethanol C₂H₅OH Polar Protic

Acetone C₃H₆O Polar Aprotic

Acetonitrile C₂H₃N Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Polar Aprotic

N,N-

Dimethylformami

de (DMF)

C₃H₇NO Polar Aprotic

Tetrahydrofuran

(THF)
C₄H₈O Polar Aprotic

Ethyl Acetate C₄H₈O₂ Moderately Polar

Dichloromethane

(DCM)
CH₂Cl₂ Nonpolar

Toluene C₇H₈ Nonpolar

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a solid

compound like 2-Chloropyridine-3-sulfonamide in an organic solvent. This method is based

on the widely used shake-flask method.

4.1. Materials

2-Chloropyridine-3-sulfonamide (solid)

Selected organic solvents (analytical grade)

Volumetric flasks
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Scintillation vials or other suitable sealed containers

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

4.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of 2-Chloropyridine-3-sulfonamide to a series of vials, each

containing a known volume of a different organic solvent.

Seal the vials to prevent solvent evaporation.

Place the vials on an orbital shaker or use a magnetic stirrer in a temperature-controlled

environment (e.g., 25°C).

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved solid at the end of this period is crucial.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to allow

the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved particles.
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Analysis:

Prepare a series of standard solutions of 2-Chloropyridine-3-sulfonamide of known

concentrations in the respective organic solvent.

Analyze the filtered supernatant and the standard solutions using a validated analytical

method, such as HPLC or UV-Vis spectrophotometry.

Construct a calibration curve from the standard solutions.

Determine the concentration of 2-Chloropyridine-3-sulfonamide in the saturated

supernatant by comparing its analytical response to the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter

(mol/L).

Record the temperature at which the solubility was determined.

Synthesis of 2-Chloropyridine-3-sulfonamide
2-Chloropyridine-3-sulfonamide can be synthesized from 2-chloropyridine. A general

workflow for its synthesis is outlined below.

Starting Material Intermediate Final Product

2-Chloropyridine 2-Chloropyridine-3-sulfonyl chloride

Chlorosulfonation
(e.g., Chlorosulfonic acid) 2-Chloropyridine-3-sulfonamide

Ammonolysis
(e.g., Ammonia)

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Chloropyridine-3-sulfonamide.

A plausible synthesis involves the chlorosulfonation of 2-chloropyridine to form the intermediate

2-chloropyridine-3-sulfonyl chloride. This intermediate is then reacted with ammonia
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(ammonolysis) to yield the final product, 2-Chloropyridine-3-sulfonamide.

Conclusion
While specific quantitative solubility data for 2-Chloropyridine-3-sulfonamide in organic

solvents is currently lacking in the public domain, this technical guide provides a robust

framework for researchers to determine these crucial parameters. The provided experimental

protocol, based on the established shake-flask method, offers a reliable approach for

generating accurate solubility data. The information on the synthesis and physicochemical

properties of the compound, along with insights from a structurally related isomer, serves as a

valuable starting point for further investigation. It is anticipated that the methodologies and

information presented herein will facilitate the advancement of research and development

involving 2-Chloropyridine-3-sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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